4-Cyclopropoxy-6-methoxy-N,N-dimethylpyridin-3-amine
Overview
Description
4-Cyclopropoxy-6-methoxy-N,N-dimethylpyridin-3-amine is a chemical compound with the molecular formula C11H16N2O2 and a molecular weight of 208.259 g/mol . This compound is characterized by the presence of a cyclopropoxy group, a methoxy group, and a dimethylamino group attached to a pyridine ring. It is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
The synthesis of 4-Cyclopropoxy-6-methoxy-N,N-dimethylpyridin-3-amine involves several steps. One common method includes the reaction of 4-cyclopropoxy-6-methoxypyridin-3-amine with dimethylamine under specific conditions . The reaction typically requires a catalyst and is carried out in a solvent-free environment to ensure high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize waste.
Chemical Reactions Analysis
4-Cyclopropoxy-6-methoxy-N,N-dimethylpyridin-3-amine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
4-Cyclopropoxy-6-methoxy-N,N-dimethylpyridin-3-amine has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug development.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-6-methoxy-N,N-dimethylpyridin-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering specific biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
4-Cyclopropoxy-6-methoxy-N,N-dimethylpyridin-3-amine can be compared with other similar compounds such as:
4-Cyclopropoxy-6-methoxy-N-methylpyridin-3-amine: This compound has a similar structure but with one less methyl group on the amino group.
N,N-Dimethylpyridin-4-amine: This compound lacks the cyclopropoxy and methoxy groups, making it less complex.
The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical and biological properties.
Properties
Molecular Formula |
C11H16N2O2 |
|---|---|
Molecular Weight |
208.26 g/mol |
IUPAC Name |
4-cyclopropyloxy-6-methoxy-N,N-dimethylpyridin-3-amine |
InChI |
InChI=1S/C11H16N2O2/c1-13(2)9-7-12-11(14-3)6-10(9)15-8-4-5-8/h6-8H,4-5H2,1-3H3 |
InChI Key |
PSXNWADVQAXQLR-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=CN=C(C=C1OC2CC2)OC |
Origin of Product |
United States |
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